Cas no 1030090-49-3 (ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate)

• Product Name: ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate
• CAS No: 1030090-49-3
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 5383366
• Update Time: 2025-06-08

ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SRFYQVHGOBXGBS-UHFFFAOYSA-N
• ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate

• Inchi： 1S/C21H22N2O4/c1-5-27-21(24)19-12-17(15-10-13(2)6-8-16(15)22-19)23-18-11-14(25-3)7-9-20(18)26-4/h6-12H,5H2,1-4H3,(H,22,23)
• InChI Key： SRFYQVHGOBXGBS-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C)C=C2)=C(NC2=CC(OC)=CC=C2OC)C=C1C(OCC)=O

Additional information on ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate

Introduction to Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate (CAS No. 1030090-49-3)

Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate, with the CAS number 1030090-49-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a quinoline core substituted with an ethyl carboxylate group at the 2-position, an amino group at the 4-position linked to a 2,5-dimethoxyphenyl moiety, and a methyl group at the 6-position. This particular arrangement of functional groups contributes to its unique chemical properties and biological interactions, making it a subject of intense study in drug discovery and development.

In recent years, quinoline derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 2,5-dimethoxyphenyl group in Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate is particularly noteworthy, as it has been shown to enhance the compound's binding affinity to various biological targets. This feature makes it a promising candidate for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that quinoline derivatives can interfere with key cellular pathways involved in cancer progression. Specifically, Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate has been found to exhibit inhibitory effects on enzymes such as topoisomerases and kinases, which are critical for tumor growth and survival. These findings align with the broader trend in oncology research towards developing targeted therapies that disrupt cancer-specific molecular mechanisms.

The pharmacological activity of Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate has also been explored in the context of infectious diseases. Research indicates that this compound possesses potent antimicrobial properties against a range of pathogens, including bacteria and fungi. The mechanism behind its antimicrobial activity likely involves disruption of essential microbial processes such as DNA replication and protein synthesis. This makes it a valuable asset in the ongoing effort to combat antibiotic-resistant strains.

Furthermore, the compound's structural features suggest potential applications in neurodegenerative disease research. Quinoline derivatives have been implicated in modulating neurotransmitter systems, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. The specific combination of functional groups in Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate may offer unique interactions with neural receptors and enzymes, paving the way for novel neuroprotective strategies.

The synthesis of Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic ring system present in this compound.

In terms of analytical characterization, Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate has been thoroughly analyzed using various spectroscopic techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm its molecular structure and provide insights into its chemical environment. Additionally, chromatographic methods such as high-performance liquid chromatography (HPLC) have been utilized to assess its purity and isolate any potential impurities.

The pharmacokinetic properties of Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its potential as a drug candidate. Preclinical studies have begun to explore these aspects, providing preliminary data on its bioavailability and systemic clearance. These findings will be instrumental in designing future clinical trials aimed at assessing its therapeutic efficacy.

One particularly exciting area of research involves the use of computational modeling to predict the binding interactions between Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate and its target proteins. Molecular docking studies have revealed that this compound can bind effectively to several key enzymes implicated in disease pathways. These computational predictions have been validated through experimental assays, reinforcing the compound's potential as a lead molecule for drug development.

The future prospects for Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate are promising given its diverse range of biological activities and structural complexity. Ongoing research aims to further optimize its pharmacological properties through structural modifications and derivatization strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this field.

In conclusion, Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxyllactone (CAS No. 1030090-49-3) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure and demonstrated biological activities make it a valuable tool for researchers seeking to develop novel treatments for cancer、infectious diseases、and neurodegenerative disorders。As further studies continue to uncover its therapeutic potential，this compound is poised to play an important role in future medical breakthroughs。